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Compound of Interest

Compound Name: Ozagrel hydrochloride

Cat. No.: B1139521

Introduction

Ozagrel hydrochloride is a selective inhibitor of thromboxane A2 (TXA2) synthase, the
enzyme responsible for the conversion of prostaglandin H2 to TXA2.[1][2][3][4] Endothelial
dysfunction is a pathological state of the endothelium, the inner lining of blood vessels, and is
characterized by an imbalance between vasodilating and vasoconstricting substances, pro-
and anti-thrombotic factors, and pro- and anti-inflammatory mediators. A key feature of
endothelial dysfunction is the reduced bioavailability of nitric oxide (NO), a potent vasodilator.
[5][6][7] Thromboxane A2 is a potent vasoconstrictor and promoter of platelet aggregation,
which contributes to the pathogenesis of various cardiovascular diseases where endothelial
dysfunction is a key initiating event.[8][9] By inhibiting TXA2 synthesis, Ozagrel hydrochloride
serves as a valuable pharmacological tool to investigate the role of the arachidonic acid
cascade in endothelial health and disease.

Mechanism of Action

Ozagrel hydrochloride specifically inhibits thromboxane A2 synthase with high potency.[1]
This inhibition redirects the metabolic pathway of prostaglandin H2 towards the synthesis of
other prostanoids, such as prostacyclin (PGI2), a potent vasodilator and inhibitor of platelet
aggregation.[4] This shift in the balance from the vasoconstrictive and pro-aggregatory effects
of TXA2 towards the vasodilatory and anti-aggregatory properties of PGI2 helps to restore
endothelial function. Furthermore, studies have shown that Ozagrel can ameliorate endothelial
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dysfunction by reducing oxidative stress and neuroinflammation, making it a useful agent for
studying disease models where these pathological processes are prominent.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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